Cas no 104860-26-6 (4-Piperidinamine,1-[3-(4-fluorophenoxy)propyl]-3-methoxy-, (3R,4S)-rel-)

• Product Name: 4-Piperidinamine,1-[3-(4-fluorophenoxy)propyl]-3-methoxy-, (3R,4S)-rel-
• CAS No: 104860-26-6
• MF: C₁₅H₂₃FN₂O₂
• MW: 282.353727579117
• CID: 126499
• PubChem ID: 13677831
• Update Time: 2025-04-18

4-Piperidinamine,1-[3-(4-fluorophenoxy)propyl]-3-methoxy-, (3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine,1-[3-(4-fluorophenoxy)propyl]-3-methoxy-, (3R,4S)-rel-
• 1-[3-(4-fluorophenoxy)propyl]-3-methoxypiperidin-4-amine
• CIS-1-[3-(4-FLUOROPHENOXY)PROPYL]-3-METHOXY-4-PIPERIDYLAMINE
• 4-Piperidinamine, 1-[3-(4-fluorophenoxy)propyl]-3-methoxy-
• ACMC-20m7om
• AGN-PC-00NJRS
• CIS-1-[3-(4-FLUOROPHENOXY)PROPYL]-3-METHOXY-PIPERIDIN-4-YLAMINE
• CTK8G4962
• SureCN7288553
• SCHEMBL7702902
• 104860-26-6
• cis-1-(3-(4-fluorophenoxy)propyl)-3-methoxy-4-piperidinamine
• rel-(3R,4S)-1-[3-(4-Fluorophenoxy)propyl]-3-methoxy-4-piperidinamine
• DTXSID20546490
• EC 425-080-8

• Inchi： 1S/C15H23FN2O2/c1-19-15-11-18(9-7-14(15)17)8-2-10-20-13-5-3-12(16)4-6-13/h3-6,14-15H,2,7-11,17H2,1H3/t14-,15+/m1/s1
• InChI Key： DSIVABIEPNVRBB-CABCVRRESA-N
• SMILES： FC1C=CC(=CC=1)OCCCN1CC[C@H]([C@H](C1)OC)N

Computed Properties

• Exact Mass: 282.17449
• Monoisotopic Mass: 282.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 47.7Ų

Experimental Properties

• PSA: 47.72